Cas no 1261646-41-6 (4-methoxy-3-(trifluoromethoxy)benzamide)

• Product Name: 4-methoxy-3-(trifluoromethoxy)benzamide
• CAS No: 1261646-41-6
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 1219054
• PubChem ID: 66523513
• Update Time: 2025-06-08

4-methoxy-3-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-(trifluoromethoxy)benzamide
• JS-4976
• AKOS015957090
• CS-0443970
• MFCD18398425
• 1261646-41-6

• MDL： MFCD18398425
• Inchi： 1S/C9H8F3NO3/c1-15-6-3-2-5(8(13)14)4-7(6)16-9(10,11)12/h2-4H,1H3,(H2,13,14)
• InChI Key： KPKXSMLYKGJWAH-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(N)=O)C=CC=1OC)(F)F

Computed Properties

• Exact Mass: 235.04562760g/mol
• Monoisotopic Mass: 235.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.6Ų

Additional information on 4-methoxy-3-(trifluoromethoxy)benzamide

Comprehensive Overview of 4-Methoxy-3-(trifluoromethoxy)benzamide (CAS No. 1261646-41-6): Properties, Applications, and Industry Insights

4-Methoxy-3-(trifluoromethoxy)benzamide (CAS No. 1261646-41-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This benzamide derivative incorporates both methoxy and trifluoromethoxy functional groups, which contribute to its distinct physicochemical properties. Researchers are increasingly exploring its potential as a bioactive intermediate in drug discovery, particularly for targeting enzymes and receptors where electron-withdrawing groups enhance binding affinity.

The compound’s molecular structure (C₉H₈F₃NO₃) features a benzene ring substituted with a methoxy group at the 4-position and a trifluoromethoxy group at the 3-position, coupled with a carboxamide moiety. This arrangement is pivotal for its hydrogen-bonding capacity and lipophilicity, making it valuable in designing CNS-active compounds or pesticide formulations. Recent studies highlight its role in modulating kinase inhibition, a hot topic in oncology research.

In the context of green chemistry, 4-methoxy-3-(trifluoromethoxy)benzamide has been scrutinized for sustainable synthesis routes. Innovations like flow chemistry and catalytic trifluoromethylation are being applied to reduce waste and improve yield—addressing the industry’s push for eco-friendly manufacturing. These advancements align with global trends such as the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

From a commercial perspective, demand for fluorinated benzamides like CAS 1261646-41-6 is rising due to their patent potential in novel therapeutics. Analysts note increased patent filings for analogs targeting neurodegenerative diseases and metabolic disorders, reflecting broader interest in precision medicine. Suppliers emphasize high-purity grades (>98%) to meet GLP compliance standards, a key concern for contract research organizations (CROs).

For researchers querying "synthesis of trifluoromethoxy benzamides" or "benzamide derivatives in drug design", this compound exemplifies the intersection of medicinal chemistry and material science. Its thermal stability (decomposition >200°C) and solubility profile (moderate in DMSO, low in water) make it versatile for high-throughput screening. FAQs on platforms like Reaxys often address its NMR spectral data (δ 7.8–8.1 ppm for aromatic protons) and HPLC purification methods.

Emerging applications include its use as a ligand in catalysis and photoactive materials, capitalizing on the trifluoromethoxy group’s electron-withdrawing effects. With the fluorochemicals market projected to grow at 5.8% CAGR (2023–2030), CAS 1261646-41-6 is well-positioned to serve niches like OLED materials and agricultural adjuvants. Regulatory databases such as PubChem and SciFinder provide updated safety data sheets, ensuring compliance with REACH and FDA guidelines.

In summary, 4-methoxy-3-(trifluoromethoxy)benzamide represents a convergence of innovation and practical utility. Its relevance to drug discovery pipelines, coupled with advancements in sustainable synthesis, underscores its importance in modern chemistry. As AI-driven platforms like IBM RXN optimize synthetic pathways, compounds like this will continue to shape life sciences and industrial applications.